N-(4-chlorophenethyl)-2-(4-methylbenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[(4-methylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C23H22ClN3O2S/c1-14-2-6-16(7-3-14)21(28)27-23-26-20-18(10-11-19(20)30-23)22(29)25-13-12-15-4-8-17(24)9-5-15/h2-9,18H,10-13H2,1H3,(H,25,29)(H,26,27,28)
• InChI Key: OBICCJORSLAKQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC3C(=O)NCCC4=CC=C(C=C4)Cl
• Molecular Formula: C23H22ClN3O2S
• Molecular Weight: 440.0 g/mol

Description

Thiazoles are a class of organic compounds that include a five-membered ring of four carbon atoms and one nitrogen atom. The thiazole ring is a component of larger compounds, including some pharmaceuticals and synthetic materials.

Synthesis Analysis

Thiazoles can be synthesized through several methods, including the reaction of α-haloketones with thioamides. The specifics of the synthesis would depend on the exact substituents desired on the thiazole ring.

Molecular Structure Analysis

The thiazole ring is planar and aromatic. It has 6 π-electrons, which fulfills Hückel’s rule for aromaticity. The electron-deficient nature of the thiazole ring can enable efficient intermolecular π–π overlap.

Chemical Reactions Analysis

Thiazoles can participate in a variety of chemical reactions. For example, they can act as ligands in coordination chemistry, and they can undergo electrophilic and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Thiazoles are typically colorless, aromatic liquids that have a heterocyclic structure. They are polar due to the presence of electronegative sulfur and nitrogen atoms in the ring.

Scientific Research Applications

Organic Electronics

The thiazolo[5,4-d]thiazole moiety is an electron-deficient system with high oxidative stability and a rigid planar structure, which is beneficial for efficient intermolecular π–π overlap. . The compound’s structure could potentially be utilized to create materials with enhanced charge transport properties.

Nonlinear Optical Materials

. The compound could be explored for its NLO applications due to its structural similarity, potentially leading to materials with high nonlinear absorption coefficients and figures of merit.

Mechanism of Action

Target of Action

Similar thiazole-quinolinium derivatives have been reported to target ftsz, a protein essential for bacterial cell division .

Mode of Action

Related thiazole-quinolinium derivatives have been found to stimulate ftsz polymerization in bacterial cells, disrupting its dynamic assembly and z-ring formation . This inhibition of a crucial step in bacterial cell division could potentially represent their main mechanism of antibacterial activity.

Biochemical Pathways

The disruption of ftsz polymerization by related compounds suggests that the compound may interfere with bacterial cell division pathways .

Result of Action

Related compounds have been observed to alter the morphology of bacterial cells, causing them to display a more elongated shape compared to untreated cells .

Future Directions

Thiazoles and their derivatives have potential applications in various fields, including medicine, agriculture, and materials science. Future research may focus on developing new synthetic methods, studying their biological activity, and exploring their physical properties.